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Compound of Interest

Compound Name: Cycloxaprid

Cat. No.: B8382766

Get Quote

An in-depth examination of the chemical properties, and mechanism of action of the novel

neonicotinoid insecticide, Cycloxaprid.

This technical guide provides a comprehensive overview of Cycloxaprid, a cis-nitromethylene

neonicotinoid insecticide. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical and physical properties, and its

mode of action on nicotinic acetylcholine receptors (nAChRs).

Chemical and Physical Properties of Cycloxaprid
Cycloxaprid is a novel insecticide distinguished by its unique cis-configuration, which is

different from other commercialized neonicotinoids that typically have a trans-configuration.[1]

[2][3] This structural feature is believed to contribute to its high efficacy against certain

insecticide-resistant pests.[1][2] The fundamental chemical and physical characteristics of

Cycloxaprid are summarized in the table below.
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Property Value Source(s)

CAS Number 1203791-41-6 [1][4][5][6][7][8][9]

Molecular Formula C₁₄H₁₅ClN₄O₃ [1][4][5][6][7][8]

Molecular Weight 322.75 g/mol [4][7][8][9][10]

IUPAC Name

(5S,8R)-1-[(6-chloro-3-

pyridinyl)methyl]-2,3,5,6,7,8-

hexahydro-9-nitro-5,8-epoxy-

1H-imidazo[1,2-a]azepine

[6]

Canonical SMILES

C1C[C@H]2N3CCN(C3=C([C

@@H]1O2)--INVALID-LINK--

[O-])CC4=CN=C(C=C4)Cl

[1]

Appearance Crystalline solid [10][11]

Color Light yellow [4][7][10]

Melting Point ~140.8 - 150 °C [10][11]

Boiling Point ~400 °C [11]

Solubility

Soluble in organic solvents like

acetonitrile; less soluble in

water.[11] Poor solubility and

stability have been noted as

limitations for its development.

[12][13]

[11][12][13]

Mechanism of Action: Agonism of Nicotinic
Acetylcholine Receptors
Cycloxaprid functions as a potent agonist at insect nicotinic acetylcholine receptors (nAChRs).

[11][14] These receptors are ligand-gated ion channels crucial for synaptic transmission in the

insect central nervous system. Upon binding, Cycloxaprid mimics the action of the

endogenous neurotransmitter, acetylcholine, leading to the opening of the ion channel. This

results in an influx of cations, causing depolarization of the neuronal membrane and a state of
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hyperexcitation.[11] Prolonged activation of nAChRs by Cycloxaprid leads to paralysis and

ultimately the death of the insect.[11]

Studies have shown that Cycloxaprid exhibits high insecticidal activity against a range of sap-

sucking insect pests, including those that have developed resistance to other neonicotinoids

like imidacloprid.[15][16][17] Research suggests that Cycloxaprid may interact with a different

site on the nAChR compared to traditional neonicotinoids, which could explain its effectiveness

against resistant populations.[3][15]

Experimental Evaluation of Cycloxaprid's Activity
The primary method for characterizing the interaction of Cycloxaprid with nAChRs is through

electrophysiological techniques. These experiments typically involve expressing insect nAChR

subunits in Xenopus laevis oocytes or studying native nAChRs in isolated insect neurons, such

as those from cockroaches.

Experimental Workflow: Electrophysiological Analysis
The following diagram outlines the typical workflow for assessing the agonistic properties of

Cycloxaprid on nAChRs using the two-electrode voltage-clamp technique in Xenopus oocytes.
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Experimental workflow for Cycloxaprid analysis.
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Methodological Summary: Two-Electrode Voltage Clamp
(TEVC) in Xenopus Oocytes

Preparation of nAChR cRNA: The complementary RNA (cRNA) encoding the specific insect

nAChR subunits of interest is synthesized in vitro.

Oocyte Preparation and Injection: Mature oocytes are surgically harvested from female

Xenopus laevis frogs. The follicular membrane is removed, and the oocytes are injected with

the prepared cRNA.

Incubation and Receptor Expression: The injected oocytes are incubated for several days to

allow for the translation of the cRNA and the expression and assembly of functional nAChR

channels on the oocyte membrane.

Electrophysiological Recording: A two-electrode voltage-clamp setup is used to clamp the

membrane potential of the oocyte at a specific holding potential. Two microelectrodes are

inserted into the oocyte: one to measure the membrane potential and the other to inject

current to maintain the desired potential.

Application of Cycloxaprid: A solution containing Cycloxaprid at a known concentration is

perfused over the oocyte.

Data Acquisition and Analysis: The current required to maintain the holding potential is

recorded. The binding of Cycloxaprid to the nAChRs causes the channels to open, resulting

in an inward flow of ions, which is measured as an inward current. By applying a range of

Cycloxaprid concentrations, a dose-response curve can be generated to determine the

EC₅₀ (half-maximal effective concentration) and Iₘₐₓ (maximum current response), providing

quantitative measures of its potency and efficacy as an agonist.[2][11][18]

Nicotinic Acetylcholine Receptor Signaling Pathway
The activation of nAChRs by an agonist like Cycloxaprid initiates a signaling cascade that

leads to neuronal excitation. The following diagram illustrates a simplified representation of this

pathway in an insect neuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8382766/docs#cycloxaprid-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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